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Compound of Interest

Compound Name:
2-(4-Chlorophenyl)-5,5-

dimethylmorpholine

CAS No.: 1017481-15-0

Cat. No.: B13063920

Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-(4-Chlorophenyl)-5,5-
dimethylmorpholine

This guide provides a comprehensive technical overview of 2-(4-Chlorophenyl)-5,5-
dimethylmorpholine, a substituted morpholine derivative. The morpholine scaffold is a

privileged structure in medicinal chemistry, known for its presence in a wide array of biologically

active compounds.[1] This document delves into the core chemical properties, plausible

synthetic strategies, and spectroscopic characterization of the title compound, designed for

researchers, chemists, and professionals in drug development. The unique structural

combination of a 4-chlorophenyl group at the 2-position and a gem-dimethyl substitution at the

5-position imparts specific steric and electronic characteristics that are of significant interest for

further investigation.

Molecular Structure and Identification
The foundational step in understanding any chemical entity is the precise definition of its

structure and associated identifiers. The molecular architecture of 2-(4-Chlorophenyl)-5,5-
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dimethylmorpholine is depicted below, featuring a central morpholine ring.

Caption: Chemical structure of 2-(4-Chlorophenyl)-5,5-dimethylmorpholine.

Quantitative and identifying data for this compound are summarized in the table below. While

specific experimental data for this exact molecule is not widely published, properties can be

inferred from closely related analogs and computational predictions.

Identifier Value Source

Molecular Formula C₁₂H₁₆ClNO -

Molecular Weight 225.71 g/mol [2]

IUPAC Name
2-(4-chlorophenyl)-5,5-

dimethylmorpholine
-

InChI Key
DFWMZTVATFWCIA-

UHFFFAOYSA-N
[2]

SMILES
CC1(C)CN(C(CO1)C2=CC=C(

Cl)C=C2)
-

CAS Number 10183-01-4 (related structure)

Synthesis and Reaction Chemistry
While a specific, documented synthesis for 2-(4-Chlorophenyl)-5,5-dimethylmorpholine is

not readily available in public literature, its structure lends itself to established synthetic

strategies for forming the morpholine heterocycle.[2] These routes are foundational in organic

synthesis and can be adapted for this target molecule.[1]

Plausible Synthetic Strategies
Several logical and field-proven methods for constructing the morpholine ring system are

applicable. The choice of method often depends on the availability of starting materials and

desired scale.

Intramolecular Williamson Ether Synthesis: This is a classic and highly effective method for

forming cyclic ethers. The synthesis would begin with a suitably substituted amino alcohol
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precursor. Deprotonation of the hydroxyl group with a base generates an alkoxide, which

then undergoes an intramolecular nucleophilic substitution to displace a leaving group,

forming the morpholine ring.[2]

Reductive Amination of a Dicarbonyl Precursor: A less common but viable route involves the

reaction of a 1,4-dicarbonyl compound with ammonia or a primary amine under reducing

conditions. This pathway constructs the heterocyclic ring in a single transformative step.[2]

Cyclization via Epoxide Ring-Opening: A practical and often high-yielding approach involves

the reaction of an appropriate amine with a substituted epoxide.[2] For this target, 2-methyl-

2-aminopropan-1-ol could be reacted with a 4-chlorostyrene oxide derivative.

Strategy 1: Intramolecular Cyclization

Strategy 2: Epoxide Ring-Opening

N-Substituted
2-Amino Alcohol Precursor

Base (e.g., NaH)
+ Intramolecular

SN2 Reaction
Deprotonation 2-(4-Chlorophenyl)-

5,5-dimethylmorpholine

2-Amino-2-methyl-1-propanol

Nucleophilic
Ring-Opening

4-Chlorostyrene Oxide

2-(4-Chlorophenyl)-
5,5-dimethylmorpholine

Click to download full resolution via product page

Caption: General synthetic workflows for the formation of substituted morpholines.

Chemical Reactivity
The chemical stability of the compound under standard ambient conditions is expected to be

high. Key points of reactivity include:
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Morpholine Nitrogen: The secondary amine nitrogen is a nucleophilic and basic center,

available for reactions such as N-alkylation, N-acylation, and sulfonation. A derivative, 2-(2-

chlorophenyl)-5,5-dimethylmorpholine-4-sulfonyl chloride, highlights the reactivity at this

position.[3]

Aromatic Ring: The 4-chlorophenyl group can participate in electrophilic aromatic

substitution, although the chlorine atom is deactivating. It may also undergo metal-catalyzed

cross-coupling reactions under specific conditions.

Physicochemical Properties
The physical properties of the molecule are dictated by its structure. The combination of the

polar morpholine ring and the nonpolar, halogenated aromatic substituent results in moderate

lipophilicity.

Property Predicted Value Notes

XLogP3 1.9 - 2.66

This value indicates moderate

lipophilicity, suggesting

reasonable permeability across

biological membranes.[3]

Topological Polar Surface Area

(TPSA)
47 Å²

This value is within the range

typically associated with good

oral bioavailability in drug

candidates.[3]

Hydrogen Bond Donors 1 (from N-H)
The secondary amine can act

as a hydrogen bond donor.

Hydrogen Bond Acceptors 3 (from O, N, and Cl)

The oxygen, nitrogen, and

chlorine atoms can act as

hydrogen bond acceptors.[3]

Rotatable Bond Count 1

The bond connecting the

phenyl ring to the morpholine

ring is the primary point of

rotation.[3]
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The compound is described as combustible, and in case of fire, development of hazardous

combustion gases or vapors is possible.

Spectroscopic Characterization
Spectroscopic analysis is essential for structural elucidation and purity assessment. While

experimental spectra for this specific compound are not publicly cataloged, the expected

spectral characteristics can be reliably predicted based on its functional groups and overall

structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals. Protons on the

aromatic ring would appear in the downfield region (approx. 7.0-7.5 ppm), likely as two

doublets due to the para-substitution. The proton at the C2 position, adjacent to both the

oxygen and the aromatic ring, would be a distinct multiplet. Protons on the morpholine ring

(C3 and C6) would appear as complex multiplets in the aliphatic region. The two methyl

groups at C5 are diastereotopic and may appear as two distinct singlets. The N-H proton

signal would be a broad singlet, its chemical shift being dependent on solvent and

concentration.

¹³C NMR: The carbon NMR spectrum would show characteristic signals for the aromatic

carbons, with the carbon bearing the chlorine atom being significantly influenced. The C2

and C5 carbons of the morpholine ring would be readily identifiable, as would the two methyl

carbons and the remaining morpholine ring carbons (C3 and C6).

Mass Spectrometry (MS)
Mass spectrometry is crucial for confirming the molecular weight and elemental composition.

Molecular Ion: The mass spectrum should exhibit a molecular ion peak (M⁺) corresponding

to the molecular weight (225.71 g/mol ).

Isotopic Pattern: A key feature would be the characteristic M+2 peak at approximately one-

third the intensity of the M⁺ peak, which is definitive for the presence of a single chlorine

atom.
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Fragmentation: Common fragmentation pathways would likely involve the loss of the

chlorophenyl group or cleavage of the morpholine ring.

Infrared (IR) Spectroscopy
The IR spectrum provides a fingerprint of the molecule's functional groups.

N-H Stretch: A moderate absorption band is expected in the 3300-3500 cm⁻¹ region.

C-H Stretches: Aromatic C-H stretching vibrations would appear just above 3000 cm⁻¹, while

aliphatic C-H stretches from the morpholine and methyl groups would be observed just

below 3000 cm⁻¹.

C-O-C Stretch: A strong, characteristic band for the ether linkage is expected in the 1070-

1150 cm⁻¹ region.

C-Cl Stretch: A band in the 600-800 cm⁻¹ region would indicate the presence of the carbon-

chlorine bond.

Safety and Handling
Based on safety data for structurally related compounds, 2-(4-Chlorophenyl)-5,5-
dimethylmorpholine should be handled with appropriate care in a laboratory setting.

Hazard Statements:

H302 + H312: Harmful if swallowed or in contact with skin.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P261: Avoid breathing dust.

P264: Wash skin thoroughly after handling.
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P273: Avoid release to the environment.

P280: Wear protective gloves/ protective clothing.

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated. Standard laboratory safety protocols should be strictly followed.

Conclusion and Future Outlook
2-(4-Chlorophenyl)-5,5-dimethylmorpholine is a compound of interest due to its place within

the pharmacologically significant morpholine family. This guide has outlined its fundamental

chemical properties, plausible synthetic routes based on established chemical principles, and

expected analytical characteristics. The structural features—a halogenated aromatic ring and

gem-dimethyl substitution—provide a unique scaffold for further exploration. Future research

could focus on the definitive synthesis and purification of this compound, followed by

comprehensive spectroscopic and crystallographic analysis to confirm its structure and

stereochemistry. Subsequent investigation into its biological activity, guided by the known

pharmacology of related phenylmorpholines, could reveal its potential in areas such as

neuroscience or oncology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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